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Abstract

4-l1sopropylphenylacetonitrile, a versatile nitrile compound, serves as a pivotal intermediate
in the synthesis of several key pharmaceutical agents. This document provides detailed
application notes and experimental protocols for the synthesis of the non-steroidal anti-
inflammatory drug (NSAID) Ibuprofen, and the antidiabetic agents Nateglinide and Repaglinide,
all originating from this common precursor. The synthetic routes, experimental procedures,
guantitative data, and relevant biological pathways are presented to aid researchers and drug
development professionals in their synthetic endeavors.

Introduction

4-1sopropylphenylacetonitrile (CAS No. 4395-87-3) is an aromatic nitrile characterized by an
isopropyl group and a cyanomethyl group attached to a benzene ring.[1] Its chemical structure
allows for diverse reactivity, making it a valuable starting material for the construction of more
complex molecular architectures found in active pharmaceutical ingredients (APIs). This
application note focuses on its utility in the synthesis of Ibuprofen, Nateglinide, and
Repaglinide, highlighting the chemical transformations that convert this intermediate into these
widely used medications.

Table 1: Physicochemical Properties of 4-Isopropylphenylacetonitrile
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Property Value Reference
Molecular Formula C11HisN [2][3]
Molecular Weight 159.23 g/mol [2][3]
Appearance Clear to slightly yellow liquid

Boiling Point 85-90 °C at 0.2 atm [4]

Density 0.960 g/mL at 25 °C [4]
Refractive Index n20/D 1.5125 [4]

Synthesis of Ibuprofen

Ibuprofen, chemically known as 2-(4-isopropylphenyl)propanoic acid, is a widely used NSAID

for pain relief and reduction of inflammation.[5] The synthesis from 4-

isopropylphenylacetonitrile involves a two-step process: a-alkylation followed by hydrolysis.

Synthetic Pathway
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1. Alkylation 2. Hydrolysis
4-Isopropylphenylacetonitrile (CH3I, NaNH2)= 2-(4-1sopropylphenyl)propionitrile (H2504, H20) »( |buprofen
Cell Membrane
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Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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